Cas no 87551-45-9 (1H-Pyrazole-4-carbohydrazide)

1H-Pyrazole-4-carbohydrazide structure
1H-Pyrazole-4-carbohydrazide structure
Product Name:1H-Pyrazole-4-carbohydrazide
CAS No:87551-45-9
MF:C4H6N4O
MW:126.116639614105
MDL:MFCD12139713
CID:1073783
PubChem ID:13031723
Update Time:2025-04-20

1H-Pyrazole-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carbohydrazide
    • EN300-313252
    • SCHEMBL3633530
    • AKOS005747199
    • 87551-45-9
    • LS-05083
    • FT-0755833
    • A923025
    • MFCD12139713
    • G19801
    • 1H-Pyrazole-4-carboxylic acid, hydrazide
    • ALBB-016365
    • DA-01775
    • STL163923
    • MDL: MFCD12139713
    • Inchi: 1S/C4H6N4O/c5-8-4(9)3-1-6-7-2-3/h1-2H,5H2,(H,6,7)(H,8,9)
    • InChI Key: NRSROFSJAIJRAN-UHFFFAOYSA-N
    • SMILES: O=C(C1C=NNC=1)NN

Computed Properties

  • Exact Mass: 126.05416083g/mol
  • Monoisotopic Mass: 126.05416083g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 83.8Ų

1H-Pyrazole-4-carbohydrazide Pricemore >>

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